5-chloro-N-(2-fluorophenyl)-2-thiophenecarboxamide

• IUPAC Name: 5-chloro-N-(2-fluorophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H7ClFNOS/c12-10-6-5-9(16-10)11(15)14-8-4-2-1-3-7(8)13/h1-6H,(H,14,15)
• InChI Key: VSPIVWSMTOBJQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(S2)Cl)F
• Molecular Formula: C11H7ClFNOS
• Molecular Weight: 255.70 g/mol

Description

5-chloro-N-(2-fluorophenyl)-2-thiophenecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicinal chemistry and materials science. This compound has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Fluorescent Probes for Detection of Chemical Agents

Research into thiophene derivatives has led to the development of novel fluorescent probes. For instance, a study by Huo et al. (2019) describes a highly selective and sensitive fluorescence "light-up" probe for the detection of nerve agent mimics, showcasing the potential of thiophene compounds in creating sensors for hazardous substances (Huo et al., 2019).

Corrosion Inhibition

Compounds similar to 5-chloro-N-(2-fluorophenyl)-2-thiophenecarboxamide have been investigated for their corrosion inhibition properties. Fouda et al. (2020) explored the inhibition action of methoxy-substituted phenylthienyl benzamidines on carbon steel, demonstrating the utility of such compounds in protecting metals in aggressive environments (Fouda et al., 2020).

Pharmacological Aspects

The synthesis of various thiophene derivatives and their pharmacological evaluations have been a subject of interest. Ikram et al. (2015) reported on thiophene molecules studied for their hemolytic, biofilm inhibition, and anti-thrombolytic activities, suggesting the potential of thiophene-based compounds in medicinal applications (Ikram et al., 2015).

Antipathogenic Activity

The synthesis and antipathogenic activities of new thiourea derivatives, including those with chloro- and fluoro-substituted phenyl groups, have been examined. Limban et al. (2011) highlighted the significant antimicrobial properties of these compounds, especially against strains known for biofilm growth, underlining the importance of such studies in developing new antimicrobial agents (Limban et al., 2011).